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Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 1,8-nonadiene (CAS RN: 4900-30-5). The information is compiled from various chemical

databases and literature sources, offering a valuable resource for professionals in research and

development. This document summarizes key quantitative data in structured tables, outlines

the general experimental protocols for the determination of these properties, and provides

visualizations of experimental workflows and conceptual relationships.

Quantitative Thermochemical Data
The following tables summarize the key thermochemical and physical properties of 1,8-
nonadiene. It is important to note that a significant portion of the available data is estimated or

calculated based on methods such as the Joback method and group contribution methods,

rather than direct experimental measurement.

Table 1: Enthalpy and Gibbs Free Energy Data for 1,8-Nonadiene
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Property Value Phase Method Source

Standard

Enthalpy of

Formation (ΔfH°)

21.77 kJ/mol Gas
Joback

Calculated
[1]

Standard Gibbs

Free Energy of

Formation (ΔfG°)

200.58 kJ/mol Gas
Joback

Calculated
[1]

Enthalpy of

Vaporization

(ΔvapH°)

34.29 kJ/mol Liquid to Gas
Joback

Calculated
[1]

Enthalpy of

Fusion (ΔfusH°)
16.51 kJ/mol Solid to Liquid

Joback

Calculated
[1]

Table 2: Heat Capacity and Entropy Data for 1,8-Nonadiene

Property Value Phase
Temperatur
e (K)

Method Source

Ideal Gas

Heat

Capacity

(Cp,gas)

Not specified Gas Varies - [1]

Heat capacity

at saturation

pressure

Not specified

Liquid in

equilibrium

with Gas

250 to

578.592

Critically

Evaluated
[2]

Ideal Gas

Entropy (S°)
Not specified Gas 200 to 1000

Critically

Evaluated
[2]

Entropy of

Liquid in

equilibrium

with Gas

Not specified Liquid
250 to

578.592

Critically

Evaluated
[2]
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Table 3: Physical Properties of 1,8-Nonadiene

Property Value Unit Source

Molecular Weight 124.22 g/mol [1]

Boiling Point 143 °C [3]

Density 0.743 g/mL [3]

Molar Volume 167.2 mL/mol [3]

Refractive Index 1.427 - [3]

Vapor Pressure 6.9 mmHg (at 25°C) [4]

Ionization Energy 9.51 ± 0.02 eV [1]

Experimental Protocols
While specific experimental literature detailing the determination of all thermochemical

properties for 1,8-nonadiene is not readily available, this section outlines the general and

standard methodologies employed for such measurements on unsaturated hydrocarbons.

Determination of Enthalpy of Combustion
The standard enthalpy of combustion is a fundamental thermochemical property, typically

determined with high precision using bomb calorimetry.

Methodology: Oxygen Bomb Calorimetry

Sample Preparation: A precisely weighed sample of 1,8-nonadiene (typically in a gelatin

capsule for liquids) is placed in a crucible within a high-pressure vessel known as a "bomb."

A fuse wire (e.g., iron or platinum) is positioned to be in contact with the sample.

Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen,

typically to around 30 atm, to ensure complete combustion.

Calorimeter Assembly: The sealed bomb is placed in a well-insulated outer container (a

Dewar vessel) filled with a precisely known mass of water. A high-precision thermometer and
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a stirrer are submerged in the water.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is monitored and recorded at regular intervals

before, during, and after combustion until a stable final temperature is reached.

Calibration: The heat capacity of the calorimeter system (bomb, water, container, etc.) is

determined in a separate experiment by combusting a standard substance with a precisely

known heat of combustion, such as benzoic acid.

Calculation: The heat released by the combustion of the 1,8-nonadiene sample is calculated

from the observed temperature rise and the heat capacity of the calorimeter. Corrections are

applied for the heat of combustion of the fuse wire and for the formation of any side products

like nitric acid (from residual nitrogen in the bomb). From the heat of combustion at constant

volume (ΔU), the enthalpy of combustion (ΔH) can be calculated.

Determination of Enthalpy of Vaporization
The enthalpy of vaporization, the energy required to transform a liquid into a gas, can be

determined by various calorimetric and non-calorimetric methods.

Methodology: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample of 1,8-nonadiene is placed in a

volatile sample pan, which is then hermetically sealed. A small pinhole is made in the lid to

allow for the controlled escape of vapor.

DSC Measurement: The sample pan and an empty reference pan are placed in the DSC

instrument. The pans are heated at a constant rate.

Data Analysis: The DSC instrument measures the difference in heat flow required to maintain

the sample and reference pans at the same temperature. As the 1,8-nonadiene boils, a

large endothermic peak is observed in the DSC thermogram. The area under this peak is

directly proportional to the enthalpy of vaporization.

Calibration: The instrument is calibrated for temperature and enthalpy using standard

materials with known melting points and enthalpies of fusion.
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Determination of Heat Capacity
The heat capacity of a substance, the amount of heat required to raise its temperature by a

specific amount, is a crucial temperature-dependent property.

Methodology: Adiabatic Calorimetry

Calorimeter Setup: A sample of 1,8-nonadiene is placed in a sample container within a

calorimeter that is carefully designed to be adiabatically shielded from the surroundings. This

is often achieved using concentric vacuum jackets and temperature-controlled shields that

are maintained at the same temperature as the sample container to prevent heat exchange.

Heating and Temperature Measurement: A known quantity of electrical energy is supplied to

a heater within the sample container, causing a small increase in the temperature of the

sample. The temperature change is measured with a high-precision thermometer.

Calculation: The heat capacity of the sample is calculated from the amount of electrical

energy supplied and the resulting temperature rise, after accounting for the heat capacity of

the sample container and any other components that are heated along with the sample. This

process is repeated over a range of temperatures to determine the temperature dependence

of the heat capacity.

Mandatory Visualizations
Experimental Workflows
The following diagrams illustrate the generalized workflows for the experimental determination

of key thermochemical properties.
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Sample Preparation

Bomb Assembly

Calorimetry

Data Analysis

Weigh 1,8-nonadiene sample

Place in crucible with fuse wire Seal bomb

Pressurize with O2 Place bomb in water bath

Ignite sample

Record temperature change Calculate heat released

Apply corrections Determine ΔHcomb

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.
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Sample Preparation

DSC Measurement Data Analysis

Weigh 1,8-nonadiene sample

Seal in volatile pan with pinhole Place sample and reference in DSC

Heat at a constant rate

Record heat flow Integrate endothermic peak Determine ΔHvap

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of vaporization using DSC.

Logical Relationships
The following diagram illustrates the relationship between key thermochemical properties for

the combustion of 1,8-nonadiene.
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Caption: Hess's Law cycle for the combustion of 1,8-nonadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermochemical Profile of 1,8-Nonadiene: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346706#thermochemical-data-for-1-8-nonadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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